Cas no 2229105-03-5 (5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine)

• Product Name: 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine
• CAS No: 2229105-03-5
• MF: C₁₁H₁₀F₃N₃O
• MW: 257.211812496185
• CID: 6212854
• PubChem ID: 165971776
• Update Time: 2025-05-19

5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine
• 5-[4-methoxy-2-(trifluoromethyl)phenyl]-1H-imidazol-2-amine
• EN300-1950204
• 2229105-03-5

• Inchi： 1S/C11H10F3N3O/c1-18-6-2-3-7(8(4-6)11(12,13)14)9-5-16-10(15)17-9/h2-5H,1H3,(H3,15,16,17)
• InChI Key： ZAPFHEIEPGSEDF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1=CN=C(N)N1)OC)(F)F

Computed Properties

• Exact Mass: 257.07759644g/mol
• Monoisotopic Mass: 257.07759644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.9Ų

Additional information on 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine

Comprehensive Overview of 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine (CAS No. 2229105-03-5)

The compound 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine (CAS No. 2229105-03-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the methoxy and trifluoromethyl substituents, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its imidazole core, which is a common motif in many therapeutic agents.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine could play a pivotal role. Its CAS No. 2229105-03-5 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary research.

The synthesis of 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the trifluoromethyl group and the formation of the imidazole ring. These processes are optimized for yield and purity, ensuring the compound meets the stringent requirements of industrial and academic applications. The methoxy substituent further enhances its solubility and reactivity, making it a versatile building block.

From a pharmacological perspective, the imidazole-2-amine moiety is known to interact with various biological targets, including enzymes and receptors. This has led to investigations into its potential as a kinase inhibitor or antimicrobial agent. The trifluoromethyl group is particularly noteworthy for its ability to modulate the compound's electronic properties, thereby influencing its binding affinity and selectivity.

In the agrochemical sector, 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine is explored for its herbicidal and fungicidal properties. The trifluoromethyl group is a common feature in many modern pesticides, contributing to their efficacy and environmental stability. This compound's potential to address crop protection challenges aligns with the global push for sustainable agriculture.

Environmental and safety considerations are paramount when working with 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any ecological impact. Researchers are also exploring green chemistry approaches to synthesize this compound more sustainably.

The future of 5-4-methoxy-2-(trifluoromethyl)phenyl-1H-imidazol-2-amine (CAS No. 2229105-03-5) looks promising, with ongoing studies aimed at expanding its applications. Whether in drug development, agrochemical innovation, or material science, this compound continues to be a subject of intense research. Its versatility and unique properties ensure it remains a key player in the advancement of chemical sciences.